Cas no 847818-64-8 (1-Isobutyl-1H-pyrazole-5-boronic acid)

1-Isobutyl-1H-pyrazole-5-boronic acid is a boronic acid derivative commonly employed as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its pyrazole core and boronic acid functionality enable efficient formation of carbon-carbon bonds, making it valuable in pharmaceutical and agrochemical research. The isobutyl substituent enhances solubility and stability, facilitating handling and storage. This compound exhibits good reactivity with aryl and heteroaryl halides, offering broad applicability in constructing complex molecular architectures. Its consistent purity and reliable performance make it a preferred choice for researchers requiring precise and reproducible coupling reactions. Proper storage under inert conditions is recommended to maintain its stability.

1-Isobutyl-1H-pyrazole-5-boronic acid structure

847818-64-8 structure

Product Name:1-Isobutyl-1H-pyrazole-5-boronic acid

CAS No:847818-64-8

MF:C₇H₁₃BN₂O₂

MW:168.001321554184

MDL:MFCD12407379

CID:1039175

PubChem ID:11423804

Update Time:2025-10-15

1-Isobutyl-1H-pyrazole-5-boronic acid Chemical and Physical Properties

Names and Identifiers

- B-[1-(2-methylpropyl)-1H-pyrazol-5-yl]-Boronic acid
- (1-Isobutyl-1H-pyrazol-5-yl)boronic acid
- 2-Isobutyl-2H-pyrazole-3-boronic acid
- 1-isobutyl-1H-pyrazol-5-ylboronic acid
- 1-Isobutyl-1H-pyrazole-5-boronic acid
- 1-isobutyl-5-pyrazoleboronic acid
- F20218
- SCHEMBL3716606
- AKOS015893125
- BS-24283
- EN300-212714
- FT-0757789
- CS-0154221
- 847818-64-8
- AB65575
- DTXSID10465368
- [2-(2-methylpropyl)pyrazol-3-yl]boronic Acid
- XIB81864
- [1-(2-methylpropyl)-1H-pyrazol-5-yl]boronic acid
- MFCD12407379
- (1-isobutyl-1H-pyrazol-5-yl)boronicacid
- DA-02417
- 2-(2-METHYLPROPYL)PYRAZOL-3-YLBORONIC ACID
- MDL： MFCD12407379
- Inchi： 1S/C7H13BN2O2/c1-6(2)5-10-7(8(11)12)3-4-9-10/h3-4,6,11-12H,5H2,1-2H3
- InChI Key： BWVFMCUVLDWEDN-UHFFFAOYSA-N
- SMILES： OB(C1=CC=NN1CC(C)C)O

Computed Properties

Exact Mass: 168.10700
Monoisotopic Mass: 168.1070078g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.3Å²

Experimental Properties

PSA: 58.28000
LogP: -0.78110

1-Isobutyl-1H-pyrazole-5-boronic acid Pricemore >>

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